Cas no 1129-88-0 ((3-cyanatophenyl) cyanate)

• Product Name: (3-cyanatophenyl) cyanate
• CAS No: 1129-88-0
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• CID: 2609696
• PubChem ID: 121022
• Update Time: 2025-04-21

(3-cyanatophenyl) cyanate Chemical and Physical Properties

Names and Identifiers

• (3-cyanatophenyl) cyanate
• Cyanic acid, 1,3-phenylene ester
• SCHEMBL26009
• Resorcinol dicyanate
• 1,3-dicyanatobenzene
• Resorcy
• Cyanic acid, m-phenylene ester (7CI,8CI)
• RDX 76679
• 1129-88-0
• DTXSID70150208
• Cyanic acid, C,C'-1,3-phenylene ester
• 1,3-Phenylene cyanate
• Cyanic acid, m-phenylene ester
• DTXCID0072699

• Inchi： 1S/C8H4N2O2/c9-5-11-7-2-1-3-8(4-7)12-6-10/h1-4H
• InChI Key： QQZZMAPJAKOSNG-UHFFFAOYSA-N
• SMILES： O(C#N)C1C=CC=C(C=1)OC#N

Computed Properties

• Exact Mass: 160.027277375Da
• Monoisotopic Mass: 160.027277375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų